Cas no 1250573-81-9 (1-(butan-2-yl)-4-chloro-6-methyl-1H-pyrazolo3,4-dpyrimidine)

• Product Name: 1-(butan-2-yl)-4-chloro-6-methyl-1H-pyrazolo3,4-dpyrimidine
• CAS No: 1250573-81-9
• MF: C₁₀H₁₃ClN₄
• MW: 224.6900203228
• MDL: MFCD14609769
• CID: 5274005
• PubChem ID: 61270725
• Update Time: 2025-05-25

1-(butan-2-yl)-4-chloro-6-methyl-1H-pyrazolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 1-(BUTAN-2-YL)-4-CHLORO-6-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE
• 1-(Sec-butyl)-4-chloro-6-methyl-1h-pyrazolo[3,4-d]pyrimidine
• 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-6-methyl-1-(1-methylpropyl)-
• 1-(butan-2-yl)-4-chloro-6-methyl-1H-pyrazolo3,4-dpyrimidine

• MDL： MFCD14609769
• Inchi： 1S/C10H13ClN4/c1-4-6(2)15-10-8(5-12-15)9(11)13-7(3)14-10/h5-6H,4H2,1-3H3
• InChI Key： JEXCOTKVXVMLJD-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C2=NC(C)=N1)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• XLogP3: 2.8
• Topological Polar Surface Area: 43.6

Additional information on 1-(butan-2-yl)-4-chloro-6-methyl-1H-pyrazolo3,4-dpyrimidine

1-(Butan-2-yl)-4-chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine: A Comprehensive Overview

The compound with CAS No. 1250573-81-9, commonly referred to as 1-(butan-2-yl)-4-chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are known for their unique structural properties and potential applications in drug discovery and materials science.

The pyrazolo[3,4-d]pyrimidine core of this molecule is a fused bicyclic system comprising a pyrazole ring fused to a pyrimidine ring. This structure is particularly interesting due to its ability to act as a scaffold for various functional groups, making it a versatile platform for chemical modification. The substituents on this core—specifically the butan-2-yl, chloro, and methyl groups—play a crucial role in determining the compound's physical and chemical properties, as well as its biological activity.

Recent studies have highlighted the potential of 1-(butan-2-yl)-4-chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological targets, such as kinases and receptors, which are implicated in various disease states including cancer, inflammation, and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a panel of kinases involved in cell proliferation and survival pathways.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in materials science. The rigid and planar structure of the pyrazolo[3,4-d]pyrimidine core makes it an attractive candidate for applications in organic electronics. Recent research has focused on incorporating this molecule into organic semiconductors and light-emitting diodes (OLEDs), where it has shown promise as an efficient charge transport material.

The synthesis of 1-(butan-2-yl)-4-chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine involves a multi-step process that typically begins with the preparation of the pyrazolo[3,4-d]pyrimidine core. This is followed by selective substitution reactions to introduce the desired functional groups. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency and scalability of this process.

From an analytical standpoint, this compound has been thoroughly characterized using a variety of spectroscopic techniques. High-resolution mass spectrometry (HRMS) has confirmed its molecular formula as C₁₅H₁₈ClN₄, while nuclear magnetic resonance (NMR) spectroscopy has provided detailed insights into its molecular structure and conformational preferences. These analyses are critical for ensuring the purity and identity of the compound during both synthesis and downstream applications.

In terms of stability and reactivity, 1-(butan-2-yl)-4-chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine demonstrates moderate thermal stability under standard conditions. However, it is susceptible to degradation under strongly acidic or basic conditions, which necessitates careful handling during storage and experimentation. Its reactivity towards nucleophilic substitution reactions has been exploited in various chemical transformations aimed at expanding its functional group diversity.

The biological evaluation of this compound has revealed intriguing properties that warrant further investigation. In vitro assays have shown that it exhibits selective cytotoxicity against certain cancer cell lines while sparing normal cells to some extent. This selectivity suggests that it may serve as a lead compound for the development of targeted therapies with reduced systemic toxicity.

Moreover, computational studies using molecular docking and dynamics simulations have provided valuable insights into the binding modes and interactions between this compound and its biological targets. These studies have identified key residues within target proteins that are critical for binding affinity and selectivity, paving the way for rational drug design efforts aimed at optimizing its pharmacokinetic properties.

In conclusion, 1-(butan-2-yl)-4-chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine represents a compelling example of how structural diversity can be harnessed to create molecules with multifaceted applications across different scientific disciplines. As research continues to uncover new facets of its chemistry and biology, this compound is poised to make significant contributions to both academic research and industrial innovation.